Cas no 1217630-23-3 (trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine)

trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-Boc-1-naphthalenamine is a chiral amine derivative featuring a tetralin core substituted with a 3,4-dichlorophenyl group and a Boc-protected amino moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its rigid trans-configuration and stereochemical purity make it suitable for applications requiring precise structural control, such as asymmetric synthesis or drug discovery. The presence of the Boc group enhances stability and facilitates further functionalization under mild conditions. The dichlorophenyl substituent contributes to lipophilicity, potentially improving membrane permeability in drug candidates. This high-purity building block is commonly utilized in medicinal chemistry research for the development of CNS-targeting agents and other therapeutic compounds.

trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine structure

1217630-23-3 structure

Product Name:trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine

CAS No:1217630-23-3

MF:C₂₁H₂₃Cl₂NO₂

MW:392.318824052811

CID:1058460

PubChem ID:40635022

Update Time:2025-07-02

trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine Chemical and Physical Properties

Names and Identifiers

- trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine
- tert-butyl N-[(1R,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamate
- tert-Butyl [(1R,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamate
- DTXSID50654532
- tert-Butyl (trans-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
- 1217630-23-3
- tert-butyl N-[(1S,4R)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamate
- DB-309438
- Inchi： 1S/C21H23Cl2NO2/c1-21(2,3)26-20(25)24-19-11-9-14(15-6-4-5-7-16(15)19)13-8-10-17(22)18(23)12-13/h4-8,10,12,14,19H,9,11H2,1-3H3,(H,24,25)/t14-,19+/m0/s1
- InChI Key： ZVQCUUBEAJLJHR-IFXJQAMLSA-N
- SMILES： ClC1=C(C=CC(=C1)[C@H]1C2C=CC=CC=2[C@@H](CC1)NC(=O)OC(C)(C)C)Cl

Computed Properties

Exact Mass: 391.11100
Monoisotopic Mass: 391.1105844g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Melting Point: 132-133°C
PSA: 41.82000
LogP: 6.68930

trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D435725-10mg	trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine	1217630-23-3		10mg	$190.00	2023-05-18
TRC	D435725-100mg	trans-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-boc-1-naphthalenamine	1217630-23-3		100mg	$1487.00	2023-05-18